Cas no 72922-61-3 (Methyl 4-nitro-1H-indazole-6-carboxylate)

• Product Name: Methyl 4-nitro-1H-indazole-6-carboxylate
• CAS No: 72922-61-3
• MF: C₉H₇N₃O₄
• MW: 221.169581651688
• MDL: MFCD07368219
• CID: 551171
• PubChem ID: 24728064
• Update Time: 2025-04-19

Methyl 4-nitro-1H-indazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-nitro-1H-indazole-6-carboxylate
• 1H-Indazole-6-carboxylicacid, 4-nitro-, methyl ester
• 4-Nitro-6-indazolecarboxylic acid methyl ester
• METHYL-4-NITRO-1H-INDAZOLE-6-CARBOXYLATE
• 4-nitro-1H-indazole-6-carboxylic acid methyl ester
• Methyl-4-nitro-1H-indazol-6-carboxylat
• AKOS015961847
• AC-14834
• 72922-61-3
• OIJKWHSNBQFGHC-UHFFFAOYSA-N
• 1H-Indazole-6-carboxylic acid, 4-nitro-, methyl ester
• PB14479
• XCA92261
• DTXSID50646139
• 4-Nitro-6-indazolecarboxylic acid methyl ester
• Methyl 4-Nitroindazole-6-carboxylate
• SCHEMBL22412086
• SCHEMBL5217141
• MFCD07368219
• Methyl4-nitro-1H-indazole-6-carboxylate
• CS-0049025
• AMY2794
• SY128753
• FT-0726879
• AS-40515
• methyl 4-nitro-2H-indazole-6-carboxylate

• MDL： MFCD07368219
• Inchi： 1S/C9H7N3O4/c1-16-9(13)5-2-7-6(4-10-11-7)8(3-5)12(14)15/h2-4H,1H3,(H,10,11)
• InChI Key： OIJKWHSNBQFGHC-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C2C=NNC=2C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 221.04400
• Monoisotopic Mass: 221.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.527
• Boiling Point: 443.2±25.0 °C at 760 mmHg
• Flash Point: 221.8±23.2 °C
• Refractive Index: 1.683
• PSA: 100.80000
• LogP: 1.78090
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Methyl 4-nitro-1H-indazole-6-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives